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Compound of Interest

Compound Name: 2-(3-Bromophenyl)acetaldehyde

Cat. No.: B026899 Get Quote

This document provides a detailed protocol for the safe handling and disposal of 2-(3-
Bromophenyl)acetaldehyde (CAS No. 109347-40-2). As a brominated aromatic aldehyde,

this compound requires specific procedures to ensure the safety of laboratory personnel and

compliance with environmental regulations. This guide is intended for researchers, scientists,

and drug development professionals who handle this or structurally similar chemicals. The

procedures outlined herein are grounded in established safety principles and regulatory

standards, emphasizing the chemical causality behind each step to foster a culture of safety

and responsibility.

Hazard Identification and Risk Assessment
A thorough understanding of a chemical's properties is the foundation of its safe management.

While a comprehensive Safety Data Sheet (SDS) for 2-(3-Bromophenyl)acetaldehyde is not

readily available from all suppliers, its chemical structure as a halogenated aromatic aldehyde

allows for a robust risk assessment based on its class.

The primary risk associated with this compound stems from its classification as a halogenated

organic compound. Such compounds are often toxic, persistent in the environment, and require

disposal as regulated hazardous waste.[1] The aldehyde functional group may also confer

reactivity, such as the potential to oxidize or polymerize under certain conditions.

Table 1: Physicochemical and Hazard Profile of 2-(3-Bromophenyl)acetaldehyde
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Property Value / Information
Rationale and Safety
Implication

CAS Number 109347-40-2[2][3]
Unique identifier for ensuring

correct chemical identification.

Molecular Formula C₈H₇BrO[3]

Indicates the presence of

bromine, classifying it as a

halogenated organic.

Molecular Weight 199.05 g/mol [3]

Relevant for calculating

concentrations and waste

quantities.

Physical State
Likely an oil or liquid at room

temperature.

Influences handling

procedures and spill response.

Flash Point ~99.7 °C[1]

Indicates it is not highly

flammable at ambient

temperatures, but ignition

sources should still be

controlled.

Density ~1.5 g/cm³[1] Heavier than water.

Toxicity

Data not specified. Assumed to

be an irritant to skin, eyes, and

the respiratory system.

Based on the hazards of

related aldehydes, direct

contact and inhalation must be

avoided.[4]

Environmental

Halogenated organics can be

persistent environmental

pollutants.

Disposal into sanitary sewer

systems is strictly prohibited.[1]

Reactivity

Aldehyde group is reactive.

Avoid contact with strong

oxidizing agents, strong bases,

and some metals.

Incompatible materials can

cause vigorous reactions.

Segregation of waste is critical.
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Personal Protective Equipment (PPE) and
Engineering Controls
Given the potential for irritation and toxicity, a stringent PPE protocol is mandatory. All handling

and disposal operations must be conducted within a certified chemical fume hood to prevent

inhalation of vapors.[1]

Hand Protection: Nitrile gloves are required. For prolonged contact or when handling larger

quantities, double-gloving or using thicker, chemical-resistant gloves is recommended.[1]

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are

mandatory.[4]

Skin and Body Protection: A flame-retardant lab coat must be worn and fully buttoned.

Ensure that shoes are closed-toed.[1]

Respiratory Protection: Not typically required if all work is performed within a functioning

chemical fume hood. In the event of a large spill or ventilation failure, a respirator with an

organic vapor cartridge may be necessary.

Spill Management Protocol
Immediate and correct response to a spill is critical to minimizing exposure and environmental

contamination.

Small Spills (<100 mL within a fume hood)
Alert Personnel: Inform others in the immediate area.

Containment: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent

pads) to dike the spill.

Absorption: Gently cover and absorb the spilled liquid. Avoid creating dust.

Collection: Carefully scoop the absorbent material into a designated, sealable container.
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Decontamination: Wipe the spill area with a suitable solvent (e.g., acetone), followed by soap

and water. The cleaning materials must also be disposed of as hazardous waste.

Waste Disposal: Label the container "Hazardous Waste: 2-(3-Bromophenyl)acetaldehyde
spill debris" and dispose of it according to the main protocol in Section 5.

Large Spills (>100 mL or any spill outside a fume hood)
EVACUATE the area immediately.

ALERT personnel and activate the nearest fire alarm if there is any risk of fire.

CALL your institution's emergency response team or local emergency services (e.g., 911).

SECURE the area by closing doors and preventing re-entry.

Provide emergency responders with the chemical name and any available hazard

information upon their arrival.

Waste Segregation and Collection: A Decision-
Making Workflow
Proper segregation is the most critical step in the disposal process. Mixing halogenated waste

with non-halogenated waste significantly increases disposal costs and can create regulatory

violations.[5] 2-(3-Bromophenyl)acetaldehyde must always be treated as halogenated

organic waste.

Below is a logical workflow for waste segregation in a laboratory setting.
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Chemical Waste Generated

Does it contain F, Cl, Br, or I?

Is it an aqueous solution
(acids, bases, salts)?

No

Collect in
'HALOGENATED ORGANIC WASTE'

Container

Yes

Collect in
'NON-HALOGENATED ORGANIC WASTE'

Container

No

Collect in
'AQUEOUS WASTE'
Container (check pH)

Yes

Arrange for Pickup by
EH&S or Licensed Contractor

Click to download full resolution via product page

Caption: Waste segregation decision workflow for laboratory chemicals.

Step-by-Step Disposal Procedure
This protocol must be incorporated into your laboratory's Chemical Hygiene Plan as required

by the Occupational Safety and Health Administration (OSHA).[6]

Prepare the Waste Container:
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Obtain a designated "Halogenated Organic Waste" container from your institution's

Environmental Health & Safety (EH&S) department.

The container must be made of a compatible material (e.g., polyethylene) and be in good

condition with a secure, vapor-tight lid.[7]

Affix a "Hazardous Waste" label to the container before adding any waste.

Transfer the Waste:

Perform all waste transfers inside a certified chemical fume hood.

Wear all required PPE as detailed in Section 2.

Carefully pour the 2-(3-Bromophenyl)acetaldehyde waste into the container using a

funnel to prevent spills.

Do not fill the container beyond 90% capacity to allow for vapor expansion.

Update the Waste Log:

Immediately after adding waste, record the chemical name ("2-(3-
Bromophenyl)acetaldehyde") and the estimated quantity on the hazardous waste label

or an associated log sheet. Accurate record-keeping is a regulatory requirement under the

EPA's Resource Conservation and Recovery Act (RCRA).[8]

Secure and Store the Container:

Securely close the container lid. A container holding hazardous waste must be closed at

all times except when actively adding waste.[8]

Store the container in a designated Satellite Accumulation Area (SAA).

The SAA must be in a secondary containment bin to capture any potential leaks.

Store away from incompatible materials, particularly strong oxidizing agents and bases.

Arrange for Final Disposal:
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Once the container is full or has been in the SAA for the maximum allowed time (per

institutional and EPA guidelines), contact your EH&S department to arrange for pickup.

Do not attempt to dispose of the chemical through any other means, such as evaporation

in the fume hood or pouring it down the drain.[7]

Regulatory Framework: Trust Through Compliance
Adherence to this protocol ensures compliance with the primary federal regulations governing

laboratory waste in the United States.

Environmental Protection Agency (EPA): The EPA's RCRA establishes the "cradle-to-grave"

management system for hazardous waste.[9] This means the generator of the waste (your

laboratory) is responsible for it from creation to its final, safe disposal.

Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to

Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450) mandates the creation

of a Chemical Hygiene Plan (CHP).[6] This CHP must include standard operating procedures

for the safe handling and disposal of all hazardous chemicals.

By integrating this guide into your laboratory's CHP, you establish a self-validating system of

safety and compliance, building a foundation of trust in your operational integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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